Cas no 477710-86-4 (3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME)

• Product Name: 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
• CAS No: 477710-86-4
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD01814626
• CID: 5234742
• Update Time: 2026-03-08

3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
• (E)-N-[(3-phenyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
• (NE)-N-[(5-phenyl-1H-pyrazol-4-yl)methylidene]hydroxylamine

• MDL： MFCD01814626
• Inchi： 1S/C10H9N3O/c14-12-7-9-6-11-13-10(9)8-4-2-1-3-5-8/h1-7,14H,(H,11,13)/b12-7+
• InChI Key： DUCBDCRCLNKCRK-KPKJPENVSA-N
• SMILES： O/N=C/C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3

Additional information on 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME

Introduction to 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME (CAS No. 477710-86-4)

The compound 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME, identified by the CAS number 477710-86-4, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activity. The structure of this compound consists of a pyrazole ring substituted with a phenyl group at position 3 and an oxime group at position 4, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. The oxime functionality in this molecule is particularly interesting due to its ability to participate in various types of hydrogen bonding and coordination interactions, which are crucial for its biological activity.

One of the most promising applications of 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME lies in its potential as a precursor for drug development. Pyrazole derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that this compound can serve as a scaffold for the design of novel bioactive molecules with improved potency and selectivity.

In addition to its pharmaceutical applications, 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored the incorporation of this compound into conjugated systems to enhance their optical and electrical properties.

Recent research has also focused on the use of 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME in analytical chemistry. Its ability to form stable complexes with metal ions has made it a valuable tool for the determination of trace elements in environmental samples. This application is particularly relevant given the increasing need for accurate and sensitive methods for metal analysis in water and soil.

The structural versatility of 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME has also led to its exploration in catalysis. By modifying the substituents on the pyrazole ring, researchers have developed catalysts with enhanced activity and stability for various organic transformations. These include asymmetric catalysis, hydrogenation reactions, and cross-coupling processes.

In conclusion, 3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME (CAS No. 477710-86-4) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, reactivity, and functional groups make it an attractive target for further research and development. As new methodologies emerge for its synthesis and modification, the potential for this compound to contribute to advancements in drug discovery, materials science, and analytical chemistry continues to grow.